N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H14F3N3O2/c16-15(17,18)11-3-1-10(2-4-11)14(22)20-12-7-19-21(8-12)13-5-6-23-9-13/h1-4,7-8,13H,5-6,9H2,(H,20,22)
• InChI Key: CQKTWZJNLMUXJN-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C15H14F3N3O2
• Molecular Weight: 325.29 g/mol

Description

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide, commonly known as TFPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. TFPB is a small molecule that can be synthesized in the laboratory, and it has been shown to have a wide range of effects on various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of TFPB involves its ability to bind to specific receptors and enzymes in the body. TFPB has been shown to bind to the CB1 and CB2 receptors, as well as to the TRPV1 receptor. This binding leads to the activation or inhibition of various signaling pathways, which can have a wide range of effects on various physiological processes.
Biochemical and Physiological Effects:
TFPB has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of various receptors and enzymes, leading to changes in neurotransmitter release, ion channel activity, and gene expression. TFPB has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFPB is its ability to modulate the activity of specific receptors and enzymes, making it a valuable tool for researchers studying various signaling pathways. However, TFPB also has some limitations, such as its potential toxicity and the need for specialized expertise and equipment for its synthesis and use.

Future Directions

There are several future directions for the study of TFPB. One potential area of research is the development of new drugs based on the structure of TFPB. Another potential area of research is the investigation of the effects of TFPB on different signaling pathways and physiological processes. Additionally, the development of new synthesis methods for TFPB could lead to the production of larger quantities of the compound, making it more readily available for scientific research.

Synthesis Methods

The synthesis of TFPB can be achieved through a multistep process that involves the use of several chemical reagents and techniques. The first step involves the preparation of the pyrazole ring, which is then coupled with the benzamide moiety to form the final product. The synthesis of TFPB is a complex process that requires a high degree of expertise and precision.

Scientific Research Applications

TFPB has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of effects on various biochemical and physiological processes, making it a valuable tool for researchers in the fields of pharmacology, biochemistry, and physiology. TFPB has been used to study the effects of different drugs on various receptors and enzymes, as well as to investigate the mechanisms of action of various signaling pathways.